Cas no 79405-51-9 (Ethyl 2,3-dibromo-3-methylbutanoate)
Ethyl 2,3-dibromo-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,3-dibromo-3-methylbutanoate
- AK-90034
- ANW-67051
- CTK8C1672
- dibromo-2,3 methyl-3 butanoate d'ethyle
- KB-252311
- Ethyl 2,3 - dibroMo - 3 - Methylbutanoate
- 2413AC
- FCH2296497
- AX8238022
- AKOS016008079
- Ethyl2,3-dibromo-3-methylbutanoate
- C7H12Br2O2
- DS-16782
- 79405-51-9
- DTXSID20452744
- C76539
- SCHEMBL11321672
- A864867
- DB-342905
-
- MDL: MFCD23135641
- Inchi: 1S/C7H12Br2O2/c1-4-11-6(10)5(8)7(2,3)9/h5H,4H2,1-3H3
- InChI Key: FFXKUQBPFKDRPE-UHFFFAOYSA-N
- SMILES: BrC(C)(C)C(C(=O)OCC)Br
Computed Properties
- Exact Mass: 287.91836g/mol
- Monoisotopic Mass: 285.92040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.7
Ethyl 2,3-dibromo-3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E21370-250mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 250mg |
¥445.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E21370-100mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 100mg |
¥222.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E21370-1g |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 1g |
¥1112.0 | 2023-09-08 | |
| TRC | E075705-50mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 50mg |
$ 510.00 | 2022-06-05 | ||
| TRC | E075705-100mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 100mg |
$ 850.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM926-250mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 250mg |
787CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM926-100mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 100mg |
382CNY | 2021-05-08 | |
| Chemenu | CM185633-1g |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 1g |
$687 | 2024-07-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM926-200mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 200mg |
523.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM926-50mg |
Ethyl 2,3-dibromo-3-methylbutanoate |
79405-51-9 | 97% | 50mg |
209.0CNY | 2021-07-12 |
Ethyl 2,3-dibromo-3-methylbutanoate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Ethyl 2,3-dibromo-3-methylbutanoate
Ethyl 2,3-dibromo-3-methylbutanoate (CAS No. 79405-51-9): A Comprehensive Overview
Ethyl 2,3-dibromo-3-methylbutanoate (CAS No. 79405-51-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, finds applications in various scientific domains, including synthetic chemistry, drug development, and material science. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of bioactive compounds.
The molecular formula of Ethyl 2,3-dibromo-3-methylbutanoate is C7H11B2O2, reflecting its composition of carbon, hydrogen, bromine, and oxygen atoms. The presence of two bromine atoms at the 2nd and 3rd carbon positions introduces a high degree of reactivity, making it a versatile building block for further chemical modifications. This reactivity is particularly useful in cross-coupling reactions, where it can serve as a precursor for the development of novel pharmaceuticals and agrochemicals.
In recent years, the demand for halogenated compounds in pharmaceutical synthesis has increased due to their role in generating bioactive molecules with enhanced stability and efficacy. Ethyl 2,3-dibromo-3-methylbutanoate exemplifies this trend, as it can be readily incorporated into complex molecular frameworks through various synthetic pathways. For instance, its brominated structure allows for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds essential for drug design.
The compound's significance extends beyond its synthetic utility; it also plays a role in the investigation of biochemical pathways and the development of new therapeutic agents. Researchers have explored its potential in modulating enzymatic activities and studying metabolic interactions. The bromine atoms in its structure can be selectively removed or modified through nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored biological properties.
One of the most intriguing aspects of Ethyl 2,3-dibromo-3-methylbutanoate is its application in the synthesis of bioactive molecules with antimicrobial and anti-inflammatory properties. Studies have demonstrated that derivatives of this compound exhibit promising activity against various pathogens and inflammatory conditions. This has spurred interest in developing novel drugs based on its structural motif. The ability to functionalize its bromine atoms allows chemists to fine-tune the pharmacological profile of these derivatives, making them more effective and less toxic.
The industrial production of Ethyl 2,3-dibromo-3-methylbutanoate involves multi-step organic synthesis processes that require precise control over reaction conditions. Advanced catalytic systems and purification techniques are employed to ensure high yields and purity levels. These processes are critical for meeting the stringent requirements of pharmaceutical applications where impurities can significantly impact the safety and efficacy of final products.
The environmental impact of producing and using halogenated compounds like Ethyl 2,3-dibromo-3-methylbutanoate is also a subject of ongoing research. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with global trends toward sustainable chemistry practices and ensure that the compound's benefits are realized without compromising environmental integrity.
In conclusion, Ethyl 2,3-dibromo-3-methylbutanoate (CAS No. 79405-51-9) is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an invaluable tool for developing new drugs and materials. As scientific understanding advances, so too will the applications and innovations surrounding this compound. The continued exploration of its potential will undoubtedly contribute to significant advancements in medicine and materials science.
79405-51-9 (Ethyl 2,3-dibromo-3-methylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)